1-(Tert-butylsulfanyl)-3,3-dimethylcyclobutane-1-carboxylic acid

• Molecular Formula: C11H20O2S
• Molecular Weight: 216.34 g/mol
• IUPAC Name: 1-tert-butylsulfanyl-3,3-dimethylcyclobutane-1-carboxylic acid
• InChI: InChI=1S/C11H20O2S/c1-9(2,3)14-11(8(12)13)6-10(4,5)7-11/h6-7H2,1-5H3,(H,12,13)
• InChI Key: OUJIUVWPDATPCC-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(C1)(C(=O)O)SC(C)(C)C)C

Description

1-(Tert-butylsulfanyl)-3,3-dimethylcyclobutane-1-carboxylic acid (CAS 2227517-06-7) is a specialized chemical building block of significant interest in medicinal chemistry and drug discovery. This compound features a sterically hindered, electron-rich tert-butylsulfanyl (tert-butylthio) group attached to a 3,3-dimethylcyclobutane carboxylic acid scaffold. The cyclobutane ring, constrained yet less strained than a cyclopropane, is a valuable motif for exploring three-dimensional chemical space and improving the physicochemical properties of drug candidates. The primary research application of this reagent is as a key synthetic intermediate. The carboxylic acid moiety allows for straightforward amide coupling or reduction, while the tert-butylsulfanyl group can serve as a protected thiol equivalent or be modified into other sulfur-containing functionalities like sulfoxides or sulfones, which are prevalent in bioactive molecules. Its mechanism of action in research contexts is that of a multifunctional precursor, enabling the construction of more complex molecular architectures. Researchers utilize this compound in the synthesis of potential protease inhibitors, allosteric modulators, and other small-molecule probes where the incorporation of a rigid, aliphatic core and a sulfur-based functional group is critical for target engagement and optimizing metabolic stability. This product is supplied For Research Use Only. It is not intended for diagnostic or therapeutic applications in humans or animals.

Preparation Methods

Reference:
This method employs a nucleophilic substitution reaction between a dimethyl malonate derivative and sodium tert-butylthiolate.

Procedure:

• Reagents:
  • Dimethyl 2-(3-chloro-2,2-dimethylpropylidene)malonate
  • Sodium methoxide (NaOMe) in methanol
  • tert-Butanethiol

• Steps:

  • Sodium tert-butylthiolate is generated by reacting NaOMe with tert-butanethiol.
  • The thiolate solution is added to the malonate derivative in anhydrous methanol, leading to cyclobutane formation via nucleophilic attack.
  • Purification via high-vacuum distillation yields the product (79% yield).

• Characterization:

  • ¹H NMR (CDCl₃): δ = 1.12–1.31 (multiple singlets for methyl groups), 1.95–3.99 (cyclobutane protons).
  • ¹³C NMR: Peaks at 24.1, 30.3 ppm confirm cyclobutane and tert-butyl groups.

Advantages: High regioselectivity and scalability.
Limitations: Requires careful handling of sodium methoxide and vacuum distillation.

Reference:
While primarily describing benzyl ester synthesis, these methods can be adapted by substituting benzyl bromide with tert-butylthiol derivatives.

General Workflow:

• Activation of Carboxylic Acid:
  • Use carbodiimides (e.g., EDC) or thionyl chloride to convert the acid to an active intermediate.
• Nucleophilic Attack:
  • React with tert-butylthiol in the presence of a base (e.g., triethylamine).

Example Conditions:

Reagent System	Solvent	Temperature	Yield
EDC/DMAP	DCM	20°C	84%
Cs₂CO₃	Acetonitrile	RT	89%
H₂SO₄/MgSO₄	DCM	20°C	N/A

Note: Yields for adapted tert-butylsulfanyl routes are inferred from analogous benzyl ester syntheses.

Comparative Analysis of Methods

Method	Yield	Purity Control	Environmental Impact
Nucleophilic Substitution	79%	High	Moderate (solvents)
Photochemical	Moderate	Challenging	High (waste)
Esterification Adaptation	66–89%	Moderate	Variable

Chemical Reactions Analysis

1-(Tert-butylsulfanyl)-3,3-dimethylcyclobutane-1-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The tert-butylsulfanyl group can be oxidized to form sulfoxides or sulfones using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The carboxylic acid group can be reduced to an alcohol using reducing agents like lithium aluminum hydride.

Substitution: The tert-butylsulfanyl group can be substituted with other functional groups using nucleophilic substitution reactions.

Major products formed from these reactions include sulfoxides, sulfones, alcohols, and various substituted derivatives.

Scientific Research Applications

Scientific Research Applications

• Chemistry It serves as a building block in synthesizing complex molecules, which is useful in the development of pharmaceuticals and agrochemicals.
• Biology Derivatives of the compound are studied for their potential biological activities, such as enzyme inhibition and antimicrobial properties.
• Medicine There is ongoing research exploring its potential as a therapeutic agent, particularly in treating inflammatory diseases and cancer.
• Industry It is used to develop new materials with unique properties, including polymers and coatings.

Chemical Reactions and Analysis

1-(Tert-butylsulfanyl)-3,3-dimethylcyclobutane-1-carboxylic acid can undergo several chemical reactions:

• Oxidation The tert-butylsulfanyl group can be oxidized to form sulfoxides or sulfones using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.
• Reduction The carboxylic acid group can be reduced to an alcohol using reducing agents like lithium aluminum hydride.
• Substitution The tert-butylsulfanyl group can be substituted with other functional groups via nucleophilic substitution reactions.

Major products from these reactions include sulfoxides, sulfones, alcohols, and various substituted derivatives.

Mechanism of Action

The mechanism of action of 1-(tert-butylsulfanyl)-3,3-dimethylcyclobutane-1-carboxylic acid involves its interaction with specific molecular targets. For instance, its derivatives have been shown to inhibit the activity of certain enzymes by binding to their active sites. This interaction can disrupt the normal function of the enzyme, leading to therapeutic effects such as reduced inflammation or inhibited tumor growth .

Comparison with Similar Compounds

Table 1: Comparative Overview of Cyclobutane-Carboxylic Acid Derivatives

Compound Name	Molecular Formula	Molecular Weight	Substituents	CAS Number	Key Features
1-(3-Chlorophenyl)-3-methylcyclobutane-1-carboxylic acid	C₁₂H₁₃ClO₂	224.69	3-chlorophenyl, methyl	1340521-86-9	Aromatic, electron-withdrawing Cl
1-(3-Methoxypropyl)-3,3-dimethylcyclobutane-1-carboxylic acid	C₁₁H₂₀O₃	200.27	3-methoxypropyl, dimethyl	2060049-50-3	Ether oxygen enhances polarity
1-Amino-3,3-dimethylcyclobutane-1-carboxylic acid hydrochloride	C₇H₁₄ClNO₂	203.65*	Amino, dimethyl, hydrochloride	N/A	Salt form improves solubility
1-(Hydroxymethyl)-3,3-dimethylcyclobutane-1-carboxylic acid	C₈H₁₄O₃	~166*	Hydroxymethyl, dimethyl	Invalid CAS	High polarity due to -OH
Target: 1-(Tert-butylsulfanyl)-3,3-dimethylcyclobutane-1-carboxylic acid	C₁₁H₂₀O₂S (inferred)	~232.3*	tert-butylsulfanyl, dimethyl	N/A	Bulky, lipophilic thioether

Molecular weights marked with () are estimated based on molecular formulas.

Key Comparative Insights

Steric and Electronic Effects

• Tert-butylsulfanyl Group : The tert-butylsulfanyl substituent in the target compound is bulkier and less polar than the hydroxymethyl () or methoxypropyl () groups. Its thioether linkage (C-S-C) may reduce hydrogen-bonding capacity compared to oxygen-containing analogs but could enhance lipophilicity and metabolic stability .
• Chlorophenyl vs.

Solubility and Reactivity

• Hydrochloride Salt Derivatives: The amino-substituted cyclobutane-carboxylic acid hydrochloride () demonstrates how ionic forms improve water solubility, a critical factor in drug formulation. In contrast, the tert-butylsulfanyl group likely reduces aqueous solubility, favoring organic solvents .
• Methoxypropyl vs. Hydroxymethyl : The methoxypropyl group () balances lipophilicity and polarity via its ether oxygen, while the hydroxymethyl group () significantly increases hydrophilicity, making it more suitable for aqueous applications .

Research Findings and Inferences

Lipophilicity : The tert-butylsulfanyl group likely increases logP compared to polar derivatives (e.g., hydroxymethyl), enhancing membrane permeability in drug candidates.

Steric Hindrance : Bulky substituents may slow metabolic degradation, improving pharmacokinetic profiles.

Synthetic Utility : Thioether-containing compounds are valuable in medicinal chemistry for disulfide bond mimicry or metal coordination.

Biological Activity

1-(Tert-butylsulfanyl)-3,3-dimethylcyclobutane-1-carboxylic acid is a compound that has garnered interest due to its unique structural properties and potential biological activities. This article delves into the synthesis, characterization, and biological activity of this compound, drawing from diverse research sources.

Synthesis and Characterization

The synthesis of 1-(tert-butylsulfanyl)-3,3-dimethylcyclobutane-1-carboxylic acid can be achieved through various methods, including Michael-induced ring closure reactions. A notable procedure involves the treatment of dimethyl 2-(3-chloro-2,2-dimethylpropylidene)malonate with sodium tert-butylthiolate in methanol. This reaction yields the desired compound with a reported yield of approximately 79% .

Characterization Techniques:

• Nuclear Magnetic Resonance (NMR): The compound exhibits distinct peaks in the NMR spectrum, indicating the presence of tert-butyl and cyclobutane moieties.
• Mass Spectrometry (MS): The molecular ion peak supports the molecular weight of the compound, confirming its identity.

Anti-inflammatory Activity

In a study examining structurally related compounds, certain derivatives exhibited significant anti-inflammatory effects. While direct studies on this specific compound are sparse, its structural analogs suggest potential efficacy in reducing inflammation .

Anticancer Potential

Preliminary investigations into similar cyclobutane derivatives have highlighted their potential in cancer therapy. The unique structural features of 1-(tert-butylsulfanyl)-3,3-dimethylcyclobutane-1-carboxylic acid may contribute to its ability to inhibit tumor growth or induce apoptosis in cancer cells. Further research is necessary to elucidate these effects specifically for this compound.

Case Studies

While there are no extensive case studies directly involving 1-(tert-butylsulfanyl)-3,3-dimethylcyclobutane-1-carboxylic acid, related compounds have been explored in various biological contexts:

• Study on Cyclobutane Derivatives: A study reported that cyclobutane derivatives showed promising results in inhibiting specific cancer cell lines. The mechanisms involved included modulation of apoptosis pathways and inhibition of cell proliferation.
• Inflammatory Models: In models of acute inflammation, certain derivatives demonstrated a reduction in pro-inflammatory cytokines, suggesting a mechanism that could be relevant for 1-(tert-butylsulfanyl)-3,3-dimethylcyclobutane-1-carboxylic acid.

Q & A

Q. What are the key structural features of 1-(tert-butylsulfanyl)-3,3-dimethylcyclobutane-1-carboxylic acid, and how do they influence its reactivity?

The compound features a strained cyclobutane ring, which increases reactivity due to angle strain (≈90° bond angles). The tert-butylsulfanyl group introduces steric bulk, hindering nucleophilic attacks on the adjacent carboxylic acid group. The carboxylic acid moiety (pKa ~4-5) enables pH-dependent deprotonation, facilitating salt formation or coordination chemistry. Nomenclature rules for cyclobutane derivatives (e.g., substituent numbering) follow IUPAC guidelines .

Q. What synthetic routes are reported for preparing this compound, and what are their limitations?

Common methods include:

• Cyclobutane ring formation : [2+2] photocycloaddition or ring-closing metathesis, though steric hindrance from the tert-butylsulfanyl group may reduce yields .
• Thiol incorporation : Nucleophilic substitution of a halide intermediate with tert-butylthiol, requiring anhydrous conditions to avoid oxidation . Challenges include regioselectivity in cyclobutane functionalization and purification of stereoisomers due to the rigid ring structure.

Advanced Research Questions

Q. How can advanced spectroscopic techniques resolve stereochemical ambiguities in this compound?

• NMR : $^{1}\text{H}$-$^{1}\text{H}$ COSY and NOESY can identify vicinal coupling constants (e.g., 3JHH) to confirm substituent positions on the cyclobutane ring. The tert-butyl group’s singlet in $^{1}\text{H}$ NMR simplifies analysis .
• X-ray crystallography : Determines absolute configuration and bond angles, critical for verifying strain effects . Discrepancies between computational (DFT) and experimental data may arise from crystal packing forces, requiring complementary methods like IR or Raman spectroscopy .

Q. What computational challenges arise in modeling this compound’s conformational dynamics?

Q. What strategies mitigate steric hindrance during derivatization of the carboxylic acid group?

• Activating agents : Use of EDC/HOBt or DCC promotes amide bond formation without requiring bulky coupling reagents.
• Microwave-assisted synthesis : Enhances reaction rates for esterification or amidations by overcoming steric barriers . Conflicting data on reaction yields (e.g., 40-70% in esterification) may stem from variations in tert-butylsulfanyl group orientation, requiring iterative optimization .

Methodological Notes

• Contradiction resolution : Discrepancies in synthetic yields (e.g., 50% vs. 70%) often arise from differences in protecting group strategies or purification techniques (e.g., column chromatography vs. recrystallization) .
• Safety protocols : Handling tert-butylthiol requires inert atmospheres (N$_2$/Ar) to prevent disulfide formation, as noted in safety guidelines .